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Compound of Interest

Compound Name: P160 peptide

Cat. No.: B15586047 Get Quote

Researchers and drug development professionals handling P160 peptide must adhere to

stringent safety protocols to ensure personal safety and maintain the integrity of their

experiments. While a specific Safety Data Sheet (SDS) for P160 peptide is not publicly

available, comprehensive guidance for handling synthetic peptides provides a strong

framework for safe laboratory practices. This guide offers essential, immediate safety and

logistical information, including operational and disposal plans, to support your critical work in

the lab.

Personal Protective Equipment (PPE): Your First
Line of Defense
When working with P160 peptide, particularly in its lyophilized powder form, the use of

appropriate Personal Protective Equipment (PPE) is mandatory to prevent skin and eye

contact, inhalation, and ingestion.[1][2][3][4]

Recommended Personal Protective Equipment:
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PPE Category Item Specifications & Use

Eye Protection Safety Goggles

Should be worn to protect

against dust particles or

splashes.[1]

Hand Protection Chemical-resistant gloves

Nitrile or latex gloves are

suitable for preventing skin

contact.[1] It is crucial to

change gloves between

handling different peptides to

avoid cross-contamination.[5]

Body Protection Lab Coat

A standard lab coat should be

worn to protect clothing and

skin.[1]

Respiratory Protection Dust Mask or Respirator

Recommended when handling

the lyophilized powder to avoid

inhalation of dust particles.[1]

[4] Work should be conducted

in a well-ventilated area.[1]

Operational Plan: From Receipt to Disposal
A systematic approach to handling P160 peptide is critical for both safety and experimental

accuracy. This involves careful procedures for preparation, handling, storage, and ultimately,

disposal.

Step-by-Step Handling Procedure:

Preparation: Before handling, ensure the designated workspace is clean and uncluttered.[1]

Allow the peptide container to equilibrate to room temperature before opening to prevent

condensation and moisture absorption, which can degrade the peptide.[6]

Donning PPE: Put on all required PPE, including a lab coat, safety goggles, and gloves.[1]

Weighing: When weighing the lyophilized powder, do so in a designated area, taking care to

minimize the creation of dust.[1]
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Reconstitution: If preparing a solution, add the solvent slowly and cap the container securely

before mixing.[1] For peptides with unknown solubility, sterile distilled water is a good starting

point.

Labeling: Clearly label all vials with the compound name, date, and concentration to prevent

errors.[5]

Clean-up: After handling, wipe down all surfaces and equipment with an appropriate cleaning

agent.[1]

Storage:

Proper storage is vital for maintaining the stability and integrity of the P160 peptide.

Lyophilized Peptide: Store in a cool, dry, and dark place.[5][6] For long-term storage, -20°C is

recommended.[2][6]

Peptide in Solution: To avoid repeated freeze-thaw cycles, it is best to aliquot the peptide

solution into single-use volumes and store them at -20°C or below.[1]

Disposal Plan:

All waste materials, including the peptide in its solid or solution form, and any contaminated

consumables, must be disposed of in accordance with federal, state, and local environmental

regulations.[2][7]

Step-by-Step Disposal Procedure:

Waste Collection: Place the peptide waste into a clearly labeled container designated for

chemical waste.[1]

Container Sealing: Securely seal the waste container to prevent any leakage.[1]

Incineration: For ultimate disposal, dissolving the material in a combustible solvent and

burning it in a chemical incinerator equipped with an afterburner and scrubber is a

recommended method.[2]
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Experimental Protocols
While specific experimental protocols for P160 are proprietary, a study by Askoxylakis et al.

(2006) provides insight into its handling for research purposes.[8] In their work, P160 peptide
(sequence: VPWMEPAYQRFL) was prepared by solid-phase peptide synthesis and

radiolabeled with Iodine-125 or Iodine-131 for use in in-vitro cell binding and internalization

assays, as well as in-vivo biodistribution studies in tumor-bearing mice.[8]

Visualizing the Workflow
To further clarify the handling process, the following diagram illustrates the key steps from

receiving the peptide to its final disposal.
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Caption: Workflow for Safe Handling of P160 Peptide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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